Cas no 1019539-28-6 (4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline)
1019539-28-6 structure
Product Name:4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline
CAS No:1019539-28-6
MF:C11H14F3NS
MW:249.295772075653
CID:4567844
Update Time:2025-09-18
4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline
-
- Inchi: 1S/C11H14F3NS/c1-3-7(2)16-8-4-5-10(15)9(6-8)11(12,13)14/h4-7H,3,15H2,1-2H3
- InChI Key: AOEHQUVZVOVLRM-UHFFFAOYSA-N
- SMILES: C1(N)=CC=C(SC(C)CC)C=C1C(F)(F)F
Computed Properties
- Exact Mass: 249.079905g/mol
- Monoisotopic Mass: 249.079905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 249.3g/mol
- XLogP3: 4
- Topological Polar Surface Area: 51.3Ų
4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B812040-25mg |
4-(Butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline |
1019539-28-6 | 25mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B812040-50mg |
4-(Butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline |
1019539-28-6 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B812040-250mg |
4-(Butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline |
1019539-28-6 | 250mg |
$ 365.00 | 2022-06-06 | ||
| A2B Chem LLC | AV56912-50mg |
4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline |
1019539-28-6 | 100% | 50mg |
$128.00 | 2024-04-20 | |
| A2B Chem LLC | AV56912-100mg |
4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline |
1019539-28-6 | 100% | 100mg |
$174.00 | 2024-04-20 | |
| A2B Chem LLC | AV56912-250mg |
4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline |
1019539-28-6 | 100% | 250mg |
$233.00 | 2024-04-20 | |
| A2B Chem LLC | AV56912-500mg |
4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline |
1019539-28-6 | 100% | 500mg |
$407.00 | 2024-04-20 | |
| A2B Chem LLC | AV56912-1g |
4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline |
1019539-28-6 | 100% | 1g |
$530.00 | 2024-04-20 | |
| A2B Chem LLC | AV56912-2.5g |
4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline |
1019539-28-6 | 100% | 2.5g |
$1007.00 | 2024-04-20 | |
| A2B Chem LLC | AV56912-5g |
4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline |
1019539-28-6 | 100% | 5g |
$1471.00 | 2024-04-20 |
4-(butan-2-ylsulfanyl)-2-(trifluoromethyl)aniline Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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